Cas no 1610688-77-1 (Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate)

• Product Name: Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate
• CAS No: 1610688-77-1
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 4609025
• Update Time: 2025-10-28

Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-[2-(DIMETHYLAMINO)VINYL]-3-PHENYL-4-ISOXAZOLECARBOXYLATE
• Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate

• Inchi： 1S/C15H16N2O3/c1-17(2)10-9-12-13(15(18)19-3)14(16-20-12)11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
• InChI Key： JXQHBAVMYRYIIX-MDZDMXLPSA-N
• SMILES： O1C(/C=C/N(C)C)=C(C(OC)=O)C(C2=CC=CC=C2)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate

Methyl 5-2-(Dimethylamino)vinyl-3-Phenyl-4-Isoxazolecarboxylate (CAS No. 1610688-77-1): An Overview

Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate (CAS No. 1610688-77-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs targeting specific biological pathways.

The chemical structure of Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate consists of an isoxazole ring, a phenyl group, and a dimethylamino vinyl moiety. The isoxazole ring, a five-membered heterocyclic compound with two adjacent oxygen atoms, is known for its stability and reactivity in organic synthesis. The presence of the phenyl group and the dimethylamino vinyl moiety imparts additional functional groups that can influence the compound's biological activity and pharmacological properties.

Recent studies have highlighted the potential of Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate as a lead compound in drug discovery. One notable area of research is its activity as a modulator of ion channels, particularly calcium channels. Calcium channels play a crucial role in various physiological processes, including neuronal signaling, muscle contraction, and hormone secretion. Modulating these channels can have therapeutic benefits in conditions such as hypertension, arrhythmias, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate to different types of calcium channels. The results showed that the compound exhibited high selectivity for L-type calcium channels, which are implicated in cardiovascular diseases. This selectivity is attributed to the unique arrangement of functional groups within the molecule, which allows for precise interactions with specific receptor sites.

Another area of interest is the potential use of Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate have also been extensively studied. Research indicates that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for further development as an oral therapeutic agent.

Safety and toxicity profiles are critical considerations in drug development. Preliminary toxicology studies suggest that Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate has a low toxicity profile at therapeutic doses. However, further long-term studies are necessary to fully evaluate its safety in humans.

In conclusion, Methyl 5-2-(dimethylamino)vinyl-3-phenyl-4-isoxazolecarboxylate (CAS No. 1610688-77-1) represents a promising candidate for drug development due to its unique chemical structure and potential therapeutic applications. Ongoing research continues to explore its mechanisms of action and optimize its properties for clinical use. As new findings emerge, this compound may play a significant role in advancing treatments for various diseases.